molecular formula C9H10N2 B8604527 2,4,6-Trimethylnicotinonitrile

2,4,6-Trimethylnicotinonitrile

Cat. No.: B8604527
M. Wt: 146.19 g/mol
InChI Key: IXNIRSLLBBBXAW-UHFFFAOYSA-N
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Description

2,4,6-Trimethylnicotinonitrile is a useful research compound. Its molecular formula is C9H10N2 and its molecular weight is 146.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10N2

Molecular Weight

146.19 g/mol

IUPAC Name

2,4,6-trimethylpyridine-3-carbonitrile

InChI

InChI=1S/C9H10N2/c1-6-4-7(2)11-8(3)9(6)5-10/h4H,1-3H3

InChI Key

IXNIRSLLBBBXAW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC(=C1C#N)C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

3-Cyano-2,4,6-trimethylpyridine was prepared from 3-aminocrotonitrile and acetylacetone following the procedure of Kato and Noda (Chem. Pharm. Bull. 24, 303, 1976).
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Synthesis routes and methods II

Procedure details

2-chloro-4,6-dimethyl-nicotinonitrile (700 mg, 4.201 mmol) and Pd(PPh3)4 (243 mg, 0.210 mmol) were dissolved in 20 mL of anhydrous THF, added with methylzinc chloride (2M CH3ZnCl/THF, 12.6 mL, 25.21 mmol) and refluxed for about 40 hours under the nitrogen atmosphere. The mixture was added to a saturated EDTA solution (50 mL), and neutralized with potassium carbonate while stirring at 0° C. and then extracted twice with 150 mL of methylene chloride. The resulting organic layer was dried using anhydrous sodium sulfate, filtered and concentrated. A silica gel column chromatography (25% EtOAc/Hexanes) was performed on the resulting residue and 535 mg (87%) of 2,4,6-trimethyl-nicotinonitrile was obtained in white solid.
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50 mL
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